Cas no 4877-08-1 (PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER)

4877-08-1 structure
Product name:PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER
PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER Chemical and Physical Properties
Names and Identifiers
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- PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER
- Ethyl p-tolyl phosphate
- SCHEMBL3294100
- 4877-08-1
- UBSNERLLCAIDQQ-UHFFFAOYSA-N
- Phosphoric acid, diethyl 4-methylphenyl ester
- Diethyl 4-methylphenyl phosphate
- Diethyl p-tolyl phosphate
-
- Inchi: InChI=1S/C11H17O4P/c1-4-13-16(12,14-5-2)15-11-8-6-10(3)7-9-11/h6-9H,4-5H2,1-3H3
- InChI Key: UBSNERLLCAIDQQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 215.04732
- Monoisotopic Mass: 215.04732
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 58.6
Experimental Properties
- Boiling Point: 315.6°C at 760 mmHg
- Flash Point: 144.7°C
- PSA: 65.57000
- LogP: 2.51070
PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER Related Literature
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Hemant Gopee,Bo M. Petersen,Andrew D. Bond,Jan O. Jeppesen Chem. Commun., 2007, 4110-4112
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Maxime Martinez,François Coppens,Nadine Halberstadt Phys. Chem. Chem. Phys., 2019,21, 3626-3636
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Yijun Zheng,Mitchell Kim Liong Han,Bin Li Mater. Horiz., 2020,7, 111-116
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126
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P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
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7. A comparative study on the possible zinc binding sites of the human ZnT3 zinc transporter protein†Dávid Árus,Ágnes Dancs,Nóra Veronika Nagy,Tamás Gajda Dalton Trans., 2013,42, 12031-12040
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Tsz-Ki Lau,Philip C. Y. Chow,Ningning Wu,Dan Su,Huifeng Meng,Chao Ma,Tao Liu,Xinhui Zou,Kam Sing Wong,Xinhui Lu,He Yan J. Mater. Chem. A, 2020,8, 3676-3685
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Linxuan Fang,Yangqing Tao,Junfeng Zhou,Caiyun Wang,Menglu Dai,Qiang Fang Polym. Chem., 2021,12, 766-770
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Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
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